Cas no 63808-77-5 (3-bromo-2-oxo-8-bornanesulfonic Acid)

• Product Name: 3-bromo-2-oxo-8-bornanesulfonic Acid
• CAS No: 63808-77-5
• MF: C₁₀H₁₅BrO₄S
• MW: 311.19270157814
• CID: 1658700
• PubChem ID: 110646
• Update Time: 2025-05-25

3-bromo-2-oxo-8-bornanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-OXO-8-BORNANESULFONIC ACID
• Nsc 1135
• Einecs 264-467-4
• 3-bromo-2-oxobornane-8-sulphonic acid
• 3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]heptane-7-methanesulfonic acid
• (3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]hept-7-yl)methanesulfonic acid
• (3-bromo-1,7-dimethyl-2-oxo-norbornan-7-yl)methanesulfonic acid
• d-3-bro-mocamphor-8-sulfonic acid
• EN300-717786
• MFEDKMBNKNOUPA-UHFFFAOYSA-N
• {3-BROMO-1,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTAN-7-YL}METHANESULFONIC ACID
• (3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]heptan-7-yl)methanesulfonic acid
• DTXSID00968111
• [1R-(endo,anti)]-3-Bromo-2-oxobornane-8-sulphonic acid
• SCHEMBL473834
• [(1R,3S,4R,7R)-3-Bromo-1,7-dimethyl-2-oxo-7-bicyclo[2.2.1]heptanyl]methanesulfonic acid
• EINECS 226-289-5
• 63808-77-5
• (+)-3-Bromocamphor-8-sulfonic acid
• NS00044025
• Bicyclo[2.2.1]heptane-7-methanesulfonic acid, 3-bromo-1,7-dimethyl-2-oxo-, [1R-(endo,anti)]-
• (1R-(endo,Anti))-3-bromo-2-oxobornane-8-sulphonic acid
• DB-217957
• (+)-3-Bromo-8-camphorsulfonic Acid
• 5344-58-1
• (3-Bromo-1,7-dimethyl-2-oxobicyclo[2.2.1]hept-7-yl)methanesulfonic acid #
• 3-BROMO-2-OXOBORNANE-8-SULFONIC ACID
• (3-bromo-1,7-dimethyl-2-oxo-7-bicyclo[2.2.1]heptanyl)methanesulfonic acid
• NSC1135
• NSC-1135
• AE-562/12222185
• 3-bromo-2-oxo-8-bornanesulfonic Acid

• Inchi： 1S/C10H15BrO4S/c1-9-4-3-6(7(11)8(9)12)10(9,2)5-16(13,14)15/h6-7H,3-5H2,1-2H3,(H,13,14,15)
• InChI Key： MFEDKMBNKNOUPA-UHFFFAOYSA-N
• SMILES： BrC1C(C2(C)CCC1C2(C)CS(=O)(=O)O)=O

Computed Properties

• Exact Mass: 309.98700
• Monoisotopic Mass: 309.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.82000
• LogP: 2.72380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3-bromo-2-oxo-8-bornanesulfonic Acid

Research Brief on 3-bromo-2-oxo-8-bornanesulfonic Acid (CAS: 63808-77-5): Recent Advances and Applications

3-bromo-2-oxo-8-bornanesulfonic acid (CAS: 63808-77-5) is a structurally unique sulfonic acid derivative of bornane, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated and sulfonated functional groups, exhibits versatile reactivity and potential biological activities. Recent studies have explored its applications in drug discovery, chemical synthesis, and material science, making it a subject of growing interest among researchers.

One of the key areas of investigation involves the role of 3-bromo-2-oxo-8-bornanesulfonic acid as an intermediate in the synthesis of biologically active molecules. Its unique structural features, including the bornane skeleton and sulfonic acid group, enable it to participate in diverse chemical reactions, such as nucleophilic substitutions and cyclizations. Recent publications highlight its utility in the development of novel antimicrobial and anti-inflammatory agents, where its bromo and sulfonate moieties contribute to enhanced binding affinity and selectivity toward target proteins.

In addition to its synthetic applications, recent research has delved into the mechanistic insights of 3-bromo-2-oxo-8-bornanesulfonic acid's biological activity. Studies using in vitro assays have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for conditions such as rheumatoid arthritis and chronic inflammation. Furthermore, computational modeling has provided valuable insights into the compound's interaction with enzyme active sites, aiding in the design of more potent derivatives.

Another emerging area of interest is the use of 3-bromo-2-oxo-8-bornanesulfonic acid in material science. Its sulfonic acid group imparts water solubility and ionic properties, making it a candidate for functionalizing surfaces or designing ion-conductive materials. Recent experiments have explored its incorporation into polymers and hydrogels, with promising results for applications in drug delivery systems and biosensors.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 3-bromo-2-oxo-8-bornanesulfonic acid. Recent efforts have focused on developing greener and more efficient synthetic routes, such as catalytic bromination and sulfonation methods, to reduce environmental impact and improve yield. Additionally, researchers are investigating the stability and toxicity profiles of this compound to ensure its suitability for pharmaceutical and industrial applications.

In conclusion, 3-bromo-2-oxo-8-bornanesulfonic acid (CAS: 63808-77-5) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its unique structural properties and reactivity continue to inspire innovative studies, paving the way for new therapeutic agents and functional materials. Future research directions may include further exploration of its biological mechanisms, expansion of its synthetic utility, and development of scalable production methods to meet growing demand.